Cas no 2138263-74-6 (3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one
• CAS No: 2138263-74-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6349620
• PubChem ID: 165964046
• Update Time: 2025-07-17

3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one
• 2138263-74-6
• EN300-1105929

• Inchi： 1S/C9H14N2O/c1-3-7(2)11-5-4-9(12)8(10)6-11/h4-7H,3,10H2,1-2H3
• InChI Key： QHTOLBOVLULEHA-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)C(C)CC

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one

3-Amino-1-(Butan-2-yl)-1,4-Dihydropyridin-4-one (CAS No. 2138263-74-6): A Comprehensive Overview

3-Amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2138263-74-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel modulation, anti-inflammatory properties, and potential therapeutic applications in various diseases.

The structure of 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one is characterized by a 1,4-dihydropyridine ring with a butyl substituent at the 1-position and an amino group at the 3-position. The unique arrangement of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one in modulating calcium channels. Calcium channels play a crucial role in various physiological processes, including muscle contraction, neurotransmitter release, and cell signaling. By selectively modulating these channels, 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one could offer therapeutic benefits in conditions such as hypertension, angina pectoris, and neurological disorders.

In addition to its calcium channel modulating properties, 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one has shown promising anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one may have potential as an anti-inflammatory agent.

The pharmacokinetic profile of 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one in various indications. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 3-amino-1-(butan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2138263-74-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a calcium channel modulator and anti-inflammatory agent makes it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and pave the way for its use in treating various diseases.